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Compound of Interest

Compound Name: Stachyose tetrahydrate

Cat. No.: B1148405

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the reproducibility of the effects of
Stachyose tetrahydrate across various preclinical research models. Stachyose, a naturally
occurring tetrasaccharide, has garnered significant interest for its potential therapeutic
applications, primarily attributed to its prebiotic properties and subsequent modulation of the
gut-brain axis. This document summarizes key experimental findings, presents detailed
methodologies, and visualizes implicated signaling pathways to offer an objective comparison
of its performance and to facilitate further research and development.

Key Findings Across Research Models

Stachyose tetrahydrate has demonstrated reproducible effects in models of metabolic
disorders, neurological conditions, and general gut health in both avian and rodent species. Its
primary mechanism of action appears to be the modulation of gut microbiota, leading to an
increase in beneficial bacteria and the production of short-chain fatty acids (SCFAs), which in
turn influences various physiological and pathological processes.

Table 1: Effects of Stachyose Tetrahydrate on Metabolic
Parameters
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Research
Model

Condition Dosage

Key Findings Reference

High-Fat Diet-
Induced Obese

Mice

Hyperlipidemia & B
) Not specified
Hyperglycemia

- Prevented
HFD-induced

body weight gain

and adipose
accumulation.-
Improved [1]
dyslipidemia and
hyperglycemia.-
Enhanced the
bioavailability of

soy isoflavones.

Type 2 Diabetic
KKAy Mice

Type 2 Diabetes 200 mg/kg

- Improved blood
glucose control

and insulin

resistance when
combined with
berberine.- [2]
Modulated gut
microbiota,

increasing
Akkermansiacea

e.

High-Fat
Diet/Streptozotoc
in-Induced
Diabetic Rats

Type 2 Diabetes Not specified

- Regulated
levels of insulin,
LDL-cholesterol,
and
triglycerides.-
Modulated
energy
metabolism and

gut microbiota.
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Table 2: Effects of Stachyose Tetrahydrate on
Neurological Parameters

Research

Condition Dosage Key Findings Reference
Model

- Alleviated
corticosterone-
induced long-
term potentiation
(LTP)
impairment.-
] Restored normal
) Stress-induced
Corticosterone- ] levels of
learning and - )
Induced Mouse Not specified Bacteroidetes [3]
memory
Model ] ] and
impairment ]
Deferribacteres
in the gut
microbiota.-
Effects are
mediated
through the gut-

brain axis.

Table 3: Effects of Stachyose Tetrahydrate on Gut
Microbiota and Growth Performance in Broiler Chickens
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Research

Condition Dosage Key Findings Reference
Model

- Improved feed-
to-gain ratio.-
Positively

) ) Growth ) affected nutrient

Broiler Chickens 0.6% of diet ] o
Performance digestibility.-

Modulated cecal
microbiota

composition.

- Reduced
skatole and
indole levels in
cecal digesta.-
Increased acetic
Broiler Chickens Odor ComPound 0.6% of diet acid -an(-j ) [4]

Concentration propionic acid
concentrations.-
Decreased
butyric and lactic
acid

concentrations.

Experimental Protocols
Corticosterone-Induced LTP Impairment in Mice

e Animal Model: Male C57BL/6J mice.
e Induction of LTP Impairment: Subcutaneous injection of corticosterone (20 mg/kg).

o Stachyose Administration: Oral gavage. The specific dosage and duration were not detailed
in the referenced abstract.

¢ Outcome Measures:
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o Long-term potentiation (LTP) in the hippocampus measured by electrophysiology.
o Gut microbiota composition analyzed by 16S rRNA sequencing.

o Analysis of proteins related to D-serine release in the hippocampus.

Growth Performance and Cecal Microbiota in Broiler
Chickens

* Animal Model: One-day-old Arbor Acre broiler chickens.
o Dietary Supplementation: Basal diet supplemented with 0.6% stachyose.
e Duration: 49 days.

e Qutcome Measures:

o

Growth performance (body weight, feed intake, feed conversion ratio).

(¢]

Nutrient digestibility.

[¢]

Cecal microbiota composition analyzed by high-throughput sequencing.

Concentrations of skatole, indole, and short-chain fatty acids (SCFAS) in cecal digesta
measured by HPLC.

[e]

Signaling Pathways and Mechanisms of Action

The beneficial effects of Stachyose tetrahydrate are largely attributed to its influence on the
gut microbiota, which in turn modulates host signaling pathways. Two key pathways identified
are the TLR4/NF-kB and PI3K/Akt signaling pathways.

Gut-Brain Axis Modulation in Neuroprotection

Stachyose alleviates stress-induced cognitive impairment by modulating the gut-brain axis. It
alters the gut microbiota composition, which is thought to influence the central nervous system
through the production of neuroactive metabolites and modulation of immune responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-stachyose-tetrahydrate-s-effects-in-different-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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